Cas no 1935383-59-7 (1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl-)

• Product Name: 1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl-
• CAS No: 1935383-59-7
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 5296472
• Update Time: 2025-10-28

1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl-

• Inchi： 1S/C10H20F2N2/c1-7-4-14(9(3)8(7)2)6-10(11,12)5-13/h7-9H,4-6,13H2,1-3H3
• InChI Key： LIHDAWTXLCFNEI-UHFFFAOYSA-N
• SMILES： C(N1CC(C)C(C)C1C)C(F)(F)CN

Additional information on 1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl-

Introduction to 1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl- (CAS No. 1935383-59-7)

1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl-, identified by its CAS number 1935383-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic amines, characterized by its nitrogen-containing five-membered ring structure. The presence of β,β-difluoro and 2,3,4-trimethyl substituents in its molecular framework imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The structural features of 1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl- contribute to its potential as a building block in the synthesis of more complex pharmacophores. The difluoro groups enhance the compound's lipophilicity and metabolic stability, while the trimethyl substituents provide steric hindrance that can influence binding interactions with biological targets. These characteristics are particularly valuable in the development of drugs targeting enzymes and receptors involved in critical metabolic pathways.

In recent years, there has been growing interest in the use of fluorinated compounds in drug design due to their ability to improve pharmacokinetic profiles. The fluorine atoms in 1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl- can modulate the electronic properties of the molecule, leading to enhanced binding affinity and selectivity. This has been observed in various therapeutic areas, including antiviral and anticancer agents.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor in synthesizing molecules with targeted biological activity. For instance, studies have demonstrated its role in creating inhibitors for enzymes such as kinases and proteases, which are implicated in diseases like cancer and inflammation.

The synthesis of 1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms is particularly challenging due to their high reactivity and sensitivity to environmental factors. However, advancements in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications.

Recent research has highlighted the importance of fluorinated pyrrolidine derivatives in medicinal chemistry. A notable study published in the Journal of Medicinal Chemistry demonstrated that compounds incorporating the β,β-difluoro motif exhibit improved pharmacological properties compared to their non-fluorinated counterparts. This finding underscores the significance of 1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl- as a key intermediate in drug discovery.

The potential therapeutic applications of this compound are vast. In addition to cancer treatment, it has shown promise in addressing neurological disorders by interacting with specific neurotransmitter receptors. The unique structural features allow for fine-tuning of molecular interactions, making it a versatile tool for designing targeted therapies.

Another area where this compound has shown promise is in antimicrobial research. The presence of fluorine atoms can disrupt bacterial cell membranes and inhibit vital enzymatic processes. This makes 1-Pyrrolidinepropanamine, β,β-difluoro-2,3,4-trimethyl- a valuable candidate for developing novel antibiotics to combat resistant strains.

The chemical stability and bioavailability of fluorinated compounds are also advantageous in formulation development. Drugs based on such structures tend to have longer half-lives and better absorption rates when administered orally or intravenously. This enhances patient compliance and therapeutic efficacy.

In conclusion,1-Pyrrolidinepropanamine, β,β-difluoro-, 2,3,4-trimethyl-, CAS No. 1935383-59-7, represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and broad range of potential applications. Its role as a key intermediate in drug synthesis underscores its importance in developing innovative therapies for various diseases. As research continues to uncover new possibilities for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.